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Abstract

Dimethyl squarate, the dimethyl ester of squaric acid, is a versatile reagent and building block
in organic synthesis and medicinal chemistry. Its unique electronic and structural
characteristics, stemming from the four-membered oxocarbon ring, impart distinct reactivity and
properties. This technical guide provides a comprehensive overview of the core
physicochemical properties of dimethyl squarate, including its structural, thermal, and spectral
characteristics, as well as its solubility, stability, and reactivity profile. Detailed experimental
protocols for its synthesis and analysis are provided, alongside visualizations of key chemical
transformations to aid in its application in research and development.

Chemical and Physical Properties

Dimethyl squarate is a white to off-white crystalline solid at room temperature.[1] A summary of
its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Dimethyl Squarate
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Property Value Reference(s)
3,4-dimethoxycyclobut-3-ene-

IUPAC Name _ [2]
1,2-dione

Synonyms Squaric acid dimethyl ester [1][2]

CAS Number 5222-73-1 [11[2]

Molecular Formula CeHeOa4 [11[3]

Molecular Weight 142.11 g/mol [3]
White to almost white

Appearance [1]
powder/crystal

Melting Point 55-57 °C [1]

Boiling Point ~219.65 °C (rough estimate) [1]

N Very soluble in water. Soluble
Solubility [1]

in DMSO and Methanol.

Storage Temperature

2-8°C

[4]

Spectral Properties

The spectral data for dimethyl squarate are crucial for its identification and characterization.

Table 2: Spectral Data of Dimethyl Squarate
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Technique Data Reference(s)

(300 MHz, CD2Cl2): & 4.34 (s,
1H NMR [1]
6H, OCHs)

(75 MHz, CDs0D): & 189.35

13C NMR (C=0), 184.35 (C=C), 60.29 [1]
(OCH5)

R Key stretches associated with
C=0 and C=C bonds.
m/z 142.03 (100%), 114.03

Mass Spec. (El) (18%), 99.01 (16%), 86.01 [1]

(54%)

Stability and Reactivity
Stability

Dimethyl squarate should be stored in a cool, dry place, as it is sensitive to heat and moisture.
[4] Prolonged exposure to air can also lead to decomposition.[5] It is known to be susceptible to
hydrolysis, which can be accelerated in the presence of water, especially in alcoholic solvents.

Reactivity

The reactivity of dimethyl squarate is dominated by the electrophilic nature of the four-
membered ring. It readily undergoes reactions with nucleophiles.

e Reaction with Amines: Dimethyl squarate reacts with primary and secondary amines in a
sequential conjugate addition-elimination fashion. The initial reaction yields a mono-
substituted squaramide ester, which is less reactive than the starting diester. A second,
different amine can then be introduced to form asymmetrical bis-squaramides.[6][7] This
controlled reactivity makes it a valuable tool for conjugation chemistry.[6][7]

» Reaction with Thiols: Thiols can also react with dimethyl squarate, although amines are
generally more reactive nucleophiles towards it.[6] The reaction proceeds via a Michael-type
addition of the thiol to the electron-deficient double bond of the cyclobutenedione ring.
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o Other Reactions: Dimethyl squarate serves as a precursor for the synthesis of a variety of
compounds, including quinones, benzocyclobutenes, and chiral squaramides.[1][4][8][9] It
also reacts with hydroxylamine derivatives to form 3-hydroxyamino-4-methoxy-3-
cyclobutene-1,2-diones.[1][4]

Role in Drug Discovery and Development

While there is no direct evidence of dimethyl squarate itself being involved in specific signaling
pathways, the broader class of squaric acid derivatives has significant applications in medicinal
chemistry and drug design.[10][11][12][13][14] Squaramides, readily synthesized from dimethyl
squarate, can act as bioisosteres for ureas, thioureas, and guanidines, and are known to
interact with various biological targets, including protein kinases and receptors.[10][13] The
squaric acid moiety is also utilized as a linker in the development of radiopharmaceuticals and
as a scaffold for enzyme inhibitors.[11][15]

Experimental Protocols
Synthesis of Dimethyl Squarate

A common and efficient method for the synthesis of dimethyl squarate involves the reaction of
squaric acid with trimethyl orthoformate in methanol.[5]

e Materials: Squaric acid, methanol, trimethyl orthoformate, methylene chloride, anhydrous
ether, silica gel.

e Procedure:

[¢]

A mixture of squaric acid, methanol, and trimethyl orthoformate is heated at reflux.
o The solvent is partially removed by distillation, and the reaction is continued at reflux.
o The reaction mixture is concentrated under reduced pressure.

o The resulting solid is dissolved in methylene chloride and purified by flash chromatography
on silica gel.

o The solvent is removed from the purified fraction, and the product is recrystallized from
methylene chloride/anhydrous ether to yield dimethyl squarate as a white solid.
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Synthesis of Dimethyl Squarate

Squaric Acid Methanol + Trimethyl Orthoformate

Purification (Flash Chromatography)

Dimethyl Squarate

Click to download full resolution via product page

Synthesis of Dimethyl Squarate.

Analytical Protocols

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Dissolve approximately 5-10 mg of dimethyl squarate in a deuterated solvent
(e.g., CDCIs or CD2Cl2). A single sharp peak is expected for the equivalent methoxy
protons.

o 183C NMR: Prepare a more concentrated solution (20-50 mg) in a deuterated solvent.
Signals corresponding to the carbonyl carbons, the olefinic carbons, and the methoxy
carbons should be observed.
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« Infrared (IR) Spectroscopy: Acquire the spectrum of a thin film of the solid or a KBr pellet.

Characteristic strong absorption bands for the C=0 and C=C stretching vibrations are

expected.

o Mass Spectrometry (MS): Introduce the sample into the mass spectrometer (e.g., via
electron impact ionization). The molecular ion peak and characteristic fragmentation pattern

can be observed.

Analytical Workflow for Dimethyl Squarate

Dimethyl Squarate Sample

NMR Spectroscopy

IR Spectroscopy

Structural Confirmation

Mass Spectrometry

Click to download full resolution via product page

Analytical Workflow for Dimethyl Squarate.

Conclusion

Dimethyl squarate is a valuable and reactive compound with a well-defined set of

physicochemical properties. Its utility in organic synthesis, particularly in the construction of

squaramides and other complex molecules, makes it a key reagent for researchers in
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academia and industry. A thorough understanding of its properties, stability, and reactivity, as
outlined in this guide, is essential for its effective and safe application in the laboratory. Further
research into the biological activities of its derivatives holds promise for the development of
new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3,4-Dimethoxy-3-cyclobutene-1,2-dione | 5222-73-1 [chemicalbook.com]

e 2. pschemicals.com [pschemicals.com]

» 3. 3,4-Dimethoxy-3-cyclobutene-1,2-dione 99 5222-73-1 [sigmaaldrich.com]

e 4. 3,4-Dimethoxy-3-cyclobutene-1,2-dione 99 5222-73-1 [sigmaaldrich.com]

e 5. Organic Syntheses Procedure [orgsyn.org]

e 6. Assessing Squarates as Amine-Reactive Probes - PMC [pmc.ncbi.nim.nih.gov]

e 7. Be squared: expanding the horizon of squaric acid-mediated conjugations - Chemical
Society Reviews (RSC Publishing) [pubs.rsc.org]

e 8. pubs.acs.org [pubs.acs.org]
e 9. Cas Landing [thermofisher.com]
e 10. arkat-usa.org [arkat-usa.org]

e 11. Squaric acid derivatives with cytotoxic activity-a review - PubMed
[pubmed.ncbi.nim.nih.gov]

e 12. openmedscience.com [openmedscience.com]
e 13. pubs.acs.org [pubs.acs.org]
e 14, Squaric acid analogues in medicinal chemistry - PubMed [pubmed.ncbi.nim.nih.gov]

e 15. Synthesis and evaluation of squaramide and thiosquaramide inhibitors of the DNA repair
enzyme SNM1A - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of Dimethyl Squarate]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1295040?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3165164.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=5222-73-1&id=302922
https://www.sigmaaldrich.com/KR/ko/product/aldrich/377406
https://www.sigmaaldrich.com/US/en/product/aldrich/377406
http://orgsyn.org/demo.aspx?prep=V76P0189
https://pmc.ncbi.nlm.nih.gov/articles/PMC10935565/
https://pubs.rsc.org/en/content/articlelanding/2013/cs/c3cs60153f
https://pubs.rsc.org/en/content/articlelanding/2013/cs/c3cs60153f
https://pubs.acs.org/doi/10.1021/jo00051a040
https://www.thermofisher.com/search/cas/5222-73-1
https://www.arkat-usa.org/get-file/76559/
https://pubmed.ncbi.nlm.nih.gov/39647808/?utm_source=FeedFetcher&utm_medium=rss&utm_campaign=None&utm_content=1V_PRf-wigmoSOcdKS_0EPPNvFTg9wHRRDRjuzjWboVZPN3gRa&fc=None&ff=20241213203124&v=2.18.0.post9+e462414
https://pubmed.ncbi.nlm.nih.gov/39647808/?utm_source=FeedFetcher&utm_medium=rss&utm_campaign=None&utm_content=1V_PRf-wigmoSOcdKS_0EPPNvFTg9wHRRDRjuzjWboVZPN3gRa&fc=None&ff=20241213203124&v=2.18.0.post9+e462414
https://openmedscience.com/squaryl-molecular-metaphors-application-to-rational-drug-design-and-imaging-agents/
https://pubs.acs.org/doi/abs/10.1021/acs.chemrev.0c00416
https://pubmed.ncbi.nlm.nih.gov/33035923/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8607331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8607331/
https://www.benchchem.com/product/b1295040#physicochemical-properties-of-dimethyl-squarate
https://www.benchchem.com/product/b1295040#physicochemical-properties-of-dimethyl-squarate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1295040#physicochemical-properties-of-dimethyl-
squarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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